Cas no 247027-79-8 (4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside)

• Product Name: 4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside
• CAS No: 247027-79-8
• Molecular Formula: C₃₄H₃₆O₇
• Molecular Weight: 556.6455
• MDL: MFCD06797134
• CID: 851411
• PubChem ID: 87557954

4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside Properties

Names and Identifiers

• b-D-Galactopyranoside, 4-methoxyphenyl 2,4,6-tris-O-(phenylmethyl)-
• 4-Methoxyphenyl 2,4,6-Tri-O-benzyl-beta-D-galactopyranoside
• (2S,3R,4S,5R,6R)-2-(4-methoxyphenoxy)-3,5-bis(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-4-ol
• 4-Methoxyphenyl 2,4,6-tri-O-benzyl-b-D-galactopyranoside
• 4-Methoxyphenyl 2,4,6-Tri-O-benzyl-β-D-galactopyranoside
• M1592
• p-Methoxyphenyl 2,4,6-tri-O-benzyl-beta-D-galactopyranoside
• (2R,3R,4S,5R,6S)-3,5-Bis(benzyloxy)-2-((benzyloxy)methyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran-4-ol
• MKHXZYRDXXUJMR-BWNLSPMZSA-N
• p-Methoxyphenyl 2-O,4-O,6-O-tribenzyl-beta-D-gal
• AKOS027320249
• CS-0207741
• beta-D-Galactopyranoside, 4-methoxyphenyl 2,4,6-tris-O-(phenylmethyl)-
• 4-Methoxyphenyl 2,4,6-Tri-O-benzyl-
• A-D-galactopyranoside
• A1-11008
• MFCD06797134
• 247027-79-8
• DTXSID40444585
• AS-72214
• (2R,3R,4S,5R,6S)-3,5-BIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(4-METHOXYPHENOXY)OXAN-4-OL
• W-202030
• T72153
• C34H36O7
• SCHEMBL7947474

• MDL： MFCD06797134
• InChIKey： MKHXZYRDXXUJMR-BWNLSPMZSA-N
• Inchi： 1S/C34H36O7/c1-36-28-17-19-29(20-18-28)40-34-33(39-23-27-15-9-4-10-16-27)31(35)32(38-22-26-13-7-3-8-14-26)30(41-34)24-37-21-25-11-5-2-6-12-25/h2-20,30-35H,21-24H2,1H3/t30-,31+,32+,33-,34-/m1/s1
• SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@]([H])([C@@]1([H])C([H])([H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])O[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])OC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 556.24600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 13
• Monoisotopic Mass: 556.24610348g/mol
• Heavy Atom Count: 41
• Complexity: 695
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 75.6

Experimental Properties

• LogP: 5.54740
• PSA: 75.61000
• Refractive Index: -14.5 ° (C=1, CHCl3)
• Boiling Point: 705.094°C at 760 mmHg
• Melting Point: 92.0 to 96.0 deg-C
• Flash Point: 380.227°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.243

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons